Cas no 904886-03-9 (8-Bromo-6-fluoroquinoline-2-carbaldehyde)

8-Bromo-6-fluoroquinoline-2-carbaldehyde structure
904886-03-9 structure
Product Name:8-Bromo-6-fluoroquinoline-2-carbaldehyde
CAS No:904886-03-9
MF:C10H5BrFNO
MW:254.055205106735
MDL:MFCD06824167
CID:5464631
PubChem ID:86642345
Update Time:2025-09-21

8-Bromo-6-fluoroquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-6-fluoroquinoline-2-carbaldehyde
    • Z1322795543
    • 8-Bromo-6-fluoroquinoline-2-carbaldehyde
    • MDL: MFCD06824167
    • Inchi: 1S/C10H5BrFNO/c11-9-4-7(12)3-6-1-2-8(5-14)13-10(6)9/h1-5H
    • InChI Key: IWVKLZLPGJIBHU-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2=CC=C(C=O)N=C21)F

Computed Properties

  • Exact Mass: 252.95385 g/mol
  • Monoisotopic Mass: 252.95385 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30
  • Molecular Weight: 254.05

8-Bromo-6-fluoroquinoline-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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8-bromo-6-fluoroquinoline-2-carbaldehyde
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Enamine
EN300-23925257-1.0g
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Enamine
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Enamine
EN300-23925257-10.0g
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Enamine
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